(3,5-Difluorophenyl)hydrazine
Overview
Description
(3,5-Difluorophenyl)hydrazine is a useful research compound. Its molecular formula is C6H7ClF2N2 and its molecular weight is 180.58. The purity is usually 95%.
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Scientific Research Applications
Pharmaceutical Applications and Biological Activities : Hydrazine derivatives, including (3,5-Difluorophenyl)hydrazine, are studied for their pharmaceutical applications. For instance, hydrazine derivatives exhibit antitumor activity and interact with proteins like threonine tyrosine kinase, showing potential in cancer treatment (Mary et al., 2021).
Sensing and Detection in Biological and Environmental Systems : Several studies have developed probes and sensors using hydrazine derivatives for the detection of hydrazine in various environments. These sensors demonstrate high sensitivity and selectivity, suitable for biological and environmental monitoring (Guo et al., 2020).
Chemical Synthesis and Catalysis : Hydrazine derivatives are used in the synthesis of various chemical compounds. For instance, they are employed in the regioselective synthesis of pyrazoles, which are significant in pharmaceutical and industrial applications (Muzalevskiy et al., 2017).
Bioimaging and Fluorescent Probing : Hydrazine derivatives are utilized in the development of fluorescent probes for bioimaging applications. These probes can sensitively detect hydrazine and are used for imaging in live cells and even in living organisms (Zhang et al., 2015).
Environmental Monitoring and Safety : Due to the toxic nature of hydrazine, its derivatives are used in developing methods for its detection and monitoring, contributing to environmental safety and pollution control (Virji et al., 2005).
Safety and Hazards
Mechanism of Action
Mode of Action
Hydrazine derivatives have been studied for their potential interactions with various biological targets . More detailed studies are required to elucidate the specific interactions of (3,5-Difluorophenyl)hydrazine with its targets and the resulting changes.
Biochemical Pathways
Hydrazine derivatives have been implicated in various biological processes, suggesting that they may interact with multiple pathways
Properties
IUPAC Name |
(3,5-difluorophenyl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6F2N2/c7-4-1-5(8)3-6(2-4)10-9/h1-3,10H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSTOVLQLTOEWSI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)F)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6F2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
134993-88-7 |
Source
|
| Record name | (3,5-difluorophenyl)hydrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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